Cas no 1997433-86-9 (trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol)

• Product Name: trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol
• CAS No: 1997433-86-9
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6442468
• Update Time: 2025-07-13

trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol
• Cyclopentanol, 2-[bis(2-methylpropyl)amino]-, (1R,2R)-

• Inchi： 1S/C13H27NO/c1-10(2)8-14(9-11(3)4)12-6-5-7-13(12)15/h10-13,15H,5-9H2,1-4H3/t12-,13-/m1/s1
• InChI Key： MFUGKTIQGRZXGL-CHWSQXEVSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1N(CC(C)C)CC(C)C

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 295.3±33.0 °C(Predicted)
• pka: 14.92±0.40(Predicted)

Additional information on trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol

Introduction to trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol (CAS No. 1997433-86-9)

trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol (CAS No. 1997433-86-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentane ring and bis(2-methylpropyl)amino group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol is particularly noteworthy for its potential in modulating specific biological pathways. The cyclopentane ring provides a rigid scaffold that can influence the compound's conformational flexibility, while the bis(2-methylpropyl)amino group contributes to its lipophilicity and receptor binding properties. These features collectively enhance the compound's ability to interact with target proteins and enzymes, making it a valuable tool in drug discovery and development.

Recent studies have explored the pharmacological properties of trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol in various contexts. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This makes it a promising candidate for the treatment of mood disorders such as depression and anxiety.

Additionally, trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol has been investigated for its potential anti-inflammatory properties. In vitro and in vivo studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The safety profile of trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol is another critical aspect of its evaluation. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In terms of pharmacokinetics, trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol demonstrates good oral bioavailability and a favorable half-life, which are important considerations for drug formulation and dosing regimens. These properties make it suitable for chronic administration, which is often required for treating long-term conditions such as depression and inflammatory diseases.

Current research efforts are focused on optimizing the chemical structure of trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity. These studies aim to develop more potent analogs with improved therapeutic profiles.

In conclusion, trans-2-bis(2-methylpropyl)aminocyclopentan-1-ol (CAS No. 1997433-86-9) is a promising compound with diverse biological activities. Its potential applications in treating mood disorders and inflammatory diseases make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for future clinical applications.